N-benzyl-4-bromo-N-methyl-1-naphthalenesulfonamide

• Molecular Formula: C18H16BrNO2S
• Molecular Weight: 390.3 g/mol
• IUPAC Name: N-benzyl-4-bromo-N-methylnaphthalene-1-sulfonamide
• InChI: InChI=1S/C18H16BrNO2S/c1-20(13-14-7-3-2-4-8-14)23(21,22)18-12-11-17(19)15-9-5-6-10-16(15)18/h2-12H,13H2,1H3
• InChI Key: RJRPUQCRLTWENN-UHFFFAOYSA-N
• SMILES: CN(CC1=CC=CC=C1)S(=O)(=O)C2=CC=C(C3=CC=CC=C32)Br

Description

N-benzyl-4-bromo-N-methyl-1-naphthalenesulfonamide, also known as BNMS, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a sulfonamide derivative that is commonly used as a reagent in organic synthesis. BNMS has been found to possess unique properties that make it a valuable tool in scientific research.

Mechanism of Action

The exact mechanism of action of N-benzyl-4-bromo-N-methyl-1-naphthalenesulfonamide is not fully understood. However, it has been proposed that this compound may exert its antibacterial and antifungal effects by disrupting the cell membrane of microorganisms. This compound has also been found to inhibit the activity of certain enzymes, which may contribute to its antimicrobial activity.
Biochemical and Physiological Effects
This compound has been found to possess several biochemical and physiological effects. It has been shown to inhibit the growth of various bacterial and fungal strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans. This compound has also been found to possess antioxidant activity, which may contribute to its potential therapeutic applications.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-benzyl-4-bromo-N-methyl-1-naphthalenesulfonamide is its versatility as a reagent in organic synthesis. It can be easily incorporated into various compounds, making it a valuable tool in drug discovery and development. Additionally, this compound has been found to possess unique properties that make it a potential candidate for the development of new antimicrobial agents. However, one of the limitations of this compound is its limited solubility in water, which may affect its bioavailability and potential therapeutic applications.

Future Directions

There are several future directions for the research on N-benzyl-4-bromo-N-methyl-1-naphthalenesulfonamide. One potential direction is the development of new antimicrobial agents based on the structure of this compound. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications. Another potential direction is the development of new fluorescent probes based on the structure of this compound for the detection of other metal ions. Finally, the synthesis of this compound derivatives with improved solubility and bioavailability may lead to the development of new therapeutic agents.
Conclusion
In conclusion, this compound is a valuable tool in scientific research due to its potential applications in various fields. It is commonly used as a reagent in organic synthesis and has been found to possess unique properties that make it a potential candidate for the development of new antimicrobial agents. Further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.

Synthesis Methods

The synthesis of N-benzyl-4-bromo-N-methyl-1-naphthalenesulfonamide involves the reaction of 4-bromo-N-methyl-1-naphthalenesulfonamide with benzylamine in the presence of a base such as sodium hydride or potassium carbonate. The reaction is carried out in an organic solvent such as dimethylformamide or dimethyl sulfoxide at a temperature of around 100°C. The resulting product is purified by recrystallization to obtain pure this compound.

Scientific Research Applications

N-benzyl-4-bromo-N-methyl-1-naphthalenesulfonamide has been extensively used in scientific research due to its potential applications in various fields. It is commonly used as a reagent in organic synthesis to introduce the benzyl group into various compounds. This compound has also been used as a fluorescent probe for the detection of metal ions such as copper and zinc. Additionally, this compound has been found to possess antibacterial and antifungal properties, making it a potential candidate for the development of new antimicrobial agents.